1-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-3-cyclohexylurea

• IUPAC Name: 1-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-3-cyclohexylurea
• InChI: InChI=1S/C15H19ClN6O/c16-11-6-8-13(9-7-11)22-14(19-20-21-22)10-17-15(23)18-12-4-2-1-3-5-12/h6-9,12H,1-5,10H2,(H2,17,18,23)
• InChI Key: ZZKOSCZCFFKUEC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C15H19ClN6O
• Molecular Weight: 334.80 g/mol

Description

1-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-3-cyclohexylurea, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in preclinical studies for the treatment of various diseases, including cancer, autoimmune disorders, and inflammation.

Scientific Research Applications

Structural Analysis and Synthesis Techniques Research has delved into the crystal structure analysis of related tetrazole derivatives, offering insights into their molecular configurations and potential for interaction with biological targets. For instance, studies on docking and the crystal structure of tetrazole derivatives reveal detailed structural information that aids in understanding their interaction within biological systems, specifically their potential inhibition effects on the cyclooxygenase-2 enzyme (Al-Hourani et al., 2015). Similar research efforts include the synthesis and characterization of thiourea derivatives, which enhance the understanding of their chemical properties and potential applications in medicinal chemistry (Yusof et al., 2010).

Biological Activity and Potential Applications Several studies focus on the synthesis of new compounds with potential biological activities, such as antimicrobial and anticancer properties. For example, the creation of new 1,2,3,4-tetrahydropyrimidine-2-thiones and their derivatives demonstrates significant biological activity, showcasing the potential of such compounds in pharmaceutical applications (Akbari et al., 2008). Additionally, the exploration of electronic properties of tetrazolethiones offers insights into their electronic absorption spectra and solvent polarity effects, which are crucial for designing drugs with specific absorption characteristics (Rayat et al., 2009).

Advanced Synthesis and Structural Characterization Innovative synthetic strategies and structural characterization of compounds related to 1-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-3-cyclohexylurea are also a focus of research. Studies on platinum-catalyzed dehydroalkoxylation-cyclization cascades via N-O bond cleavage demonstrate advanced methodologies for synthesizing complex structures, which could pave the way for the development of novel therapeutic agents (Nakamura et al., 2009).